![molecular formula C16H16O4 B6260209 3-[4-(benzyloxy)phenyl]-3-hydroxypropanoic acid CAS No. 93435-10-0](/img/no-structure.png)
3-[4-(benzyloxy)phenyl]-3-hydroxypropanoic acid
Overview
Description
“3-[4-(benzyloxy)phenyl]-3-hydroxypropanoic acid” is a chemical compound with the CAS Number: 50463-48-4 . It has a molecular weight of 256.3 . The IUPAC name for this compound is 3-[4-(benzyloxy)phenyl]propanoic acid .
Synthesis Analysis
The synthesis of similar compounds often involves the Suzuki–Miyaura coupling , a widely-applied transition metal catalysed carbon–carbon bond forming reaction . This reaction uses a relatively stable, readily prepared, and generally environmentally benign organoboron reagent . Protodeboronation of alkyl boronic esters has also been reported .Molecular Structure Analysis
The molecular structure of “3-[4-(benzyloxy)phenyl]-3-hydroxypropanoic acid” can be represented by the formula C16H16O3 . The InChI code for this compound is 1S/C16H16O3/c17-16(18)11-8-13-6-9-15(10-7-13)19-12-14-4-2-1-3-5-14/h1-7,9-10H,8,11-12H2,(H,17,18) .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a melting point of 116-118°C . It is also hygroscopic .Scientific Research Applications
Organic Synthesis
3-[4-(benzyloxy)phenyl]-3-hydroxypropanoic acid: is a valuable intermediate in organic synthesis. Its structure allows for the introduction of the benzyloxy group into more complex molecules. This compound can be used in the synthesis of various arylpropanoids , which are a class of organic compounds found in many pharmaceuticals and natural products .
Medicinal Chemistry
In medicinal chemistry, this compound’s benzyloxyphenyl group is significant for creating molecules with potential therapeutic effects. It can be used to synthesize selective receptor modulators , which have applications in treating diseases like cancer and osteoporosis by targeting specific cellular receptors .
Material Science
The benzyloxyphenyl group in 3-[4-(benzyloxy)phenyl]-3-hydroxypropanoic acid can be incorporated into polymers to modify their properties. For instance, it can be used to create photo-responsive polymers that change their structure or properties when exposed to light, useful in creating smart materials .
Chemical Synthesis
This compound serves as a precursor for Suzuki–Miyaura coupling reactions . These reactions are widely used to form carbon-carbon bonds in the production of various chemical products, including agrochemicals and fine chemicals .
Chromatography
In chromatography, 3-[4-(benzyloxy)phenyl]-3-hydroxypropanoic acid can be used to synthesize stationary phases for liquid chromatography. These phases can help in the separation of complex mixtures by interacting with different chemical species in unique ways .
Analytical Chemistry
The compound’s structure allows it to serve as a calibration standard in mass spectrometry. Its unique mass fragmentation pattern can be used to calibrate instruments for more accurate mass determination of other compounds .
Bioconjugation
3-[4-(benzyloxy)phenyl]-3-hydroxypropanoic acid: can be used in bioconjugation techniques to attach biomolecules to surfaces or other molecules. This application is crucial in developing biosensors and diagnostic assays .
Environmental Science
Lastly, this compound can be used in environmental science research to study the degradation of aromatic compounds in the environment. Understanding how such compounds break down can help in assessing their long-term environmental impact and in designing more eco-friendly chemicals .
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been found to inhibit egfr kinase , which plays a crucial role in cell proliferation and survival.
Mode of Action
It’s known that benzylic compounds can undergo various reactions, including free radical bromination and nucleophilic substitution . These reactions could potentially alter the function of the target protein, leading to changes in cellular processes.
Biochemical Pathways
If we consider its potential inhibition of egfr kinase , it could impact pathways related to cell growth and survival, such as the MAPK and PI3K/Akt signaling pathways.
Result of Action
Similar compounds have shown potent antiproliferative results against certain cancer cell lines . This suggests that 3-[4-(benzyloxy)phenyl]-3-hydroxypropanoic acid could potentially have anticancer properties.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[4-(benzyloxy)phenyl]-3-hydroxypropanoic acid involves the conversion of commercially available starting materials to the target compound through a series of chemical reactions.", "Starting Materials": [ "4-hydroxybenzaldehyde", "benzyl bromide", "magnesium", "ethyl 3-oxobutanoate", "sodium hydroxide", "hydrochloric acid", "sodium borohydride", "acetic acid", "sodium bicarbonate", "sodium chloride", "water", "diethyl ether", "ethyl acetate", "hexane" ], "Reaction": [ "Step 1: Synthesis of 4-(benzyloxy)benzaldehyde", "4-hydroxybenzaldehyde is reacted with benzyl bromide in the presence of magnesium and dry ether to form 4-(benzyloxy)benzaldehyde.", "Step 2: Synthesis of ethyl 4-(benzyloxy)phenylacetate", "4-(benzyloxy)benzaldehyde is reacted with ethyl 3-oxobutanoate in the presence of sodium hydroxide and ethanol to form ethyl 4-(benzyloxy)phenylacetate.", "Step 3: Reduction of ethyl 4-(benzyloxy)phenylacetate", "Ethyl 4-(benzyloxy)phenylacetate is reduced with sodium borohydride in the presence of acetic acid and water to form 3-[4-(benzyloxy)phenyl]-3-hydroxypropanoic acid.", "Step 4: Purification of 3-[4-(benzyloxy)phenyl]-3-hydroxypropanoic acid", "The crude product is purified by recrystallization from ethyl acetate and hexane, and the final product is obtained as a white solid." ] } | |
CAS RN |
93435-10-0 |
Product Name |
3-[4-(benzyloxy)phenyl]-3-hydroxypropanoic acid |
Molecular Formula |
C16H16O4 |
Molecular Weight |
272.3 |
Purity |
85 |
Origin of Product |
United States |
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